Cas no 2228739-61-3 (3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine
• CAS No: 2228739-61-3
• MF: C₆H₇F₆N
• MW: 207.116902589798
• CID: 5971189
• PubChem ID: 165633111
• Update Time: 2025-06-12

3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine
• 2228739-61-3
• EN300-1957587

• Inchi： 1S/C6H7F6N/c7-3(6(10,11)12)4(13)1-5(8,9)2-4/h3H,1-2,13H2
• InChI Key： MDFYQYPFMPZUIK-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(F)(F)F)F)(C1)N)F

Computed Properties

• Exact Mass: 207.04826820g/mol
• Monoisotopic Mass: 207.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine (CAS No. 2228739-61-3)

3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228739-61-3, is a fluorinated cyclobutane derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. The unique structural motif of this compound, featuring a cyclobutane ring substituted with fluoroalkyl and amino functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine consists of a rigid cyclobutane core flanked by two fluorine atoms at the 3-position and a 1-(1,2,2,2-tetrafluoroethyl) side chain at the 1-position. The presence of the tetrafluoroethyl group introduces additional fluorine atoms into the molecule, which can influence both its physicochemical properties and its biological interactions. Specifically, the electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, potentially enhancing its binding to biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in fluorinated heterocycles due to their potential therapeutic applications. The cyclobutane scaffold is particularly attractive because it provides a stable three-dimensional framework that can be fine-tuned through functionalization to achieve desired pharmacokinetic and pharmacodynamic properties. The incorporation of fluorine into this scaffold not only improves metabolic resistance but also allows for selective interactions with biological macromolecules. This has led to the exploration of 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine as a lead compound for the development of novel therapeutic agents.

One of the key advantages of fluorinated compounds is their ability to enhance binding affinity through various mechanisms. For instance, fluorine atoms can participate in dipole-dipole interactions or form hydrogen bonds with polar residues in protein targets. Additionally, the steric bulk introduced by fluoroalkyl groups can improve receptor selectivity by occupying specific binding pockets. These properties make 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine a valuable scaffold for designing molecules with improved efficacy and reduced side effects.

Recent studies have demonstrated the potential of fluorinated cyclobutanes in addressing various therapeutic challenges. For example, modifications at the 3-position of the cyclobutane ring have been shown to influence the metabolic stability and bioavailability of related compounds. Similarly, the tetrafluoroethyl side chain can enhance lipophilicity while maintaining solubility constraints necessary for oral administration. These findings have spurred further investigation into derivatives of 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine, aiming to optimize its pharmacological profile for clinical applications.

The synthesis of 3,3-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclobutan-1-amine presents unique challenges due to its complex stereochemistry and multiple fluoro-substituents. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical use. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry have been employed to construct key intermediates efficiently. The development of robust synthetic routes is essential for scaling up production and enabling further preclinical and clinical investigations.

From a computational chemistry perspective, 3,